6-methoxy-1-(4-methoxyphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline
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Overview
Description
Quinoline is a well-known nitrogenous tertiary base . It has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety . Quinoline derivatives have been used since ancient times .
Synthesis Analysis
Quinoline derivatives are designed and synthesized by chemists through new strategies on par with the reported methods . For example, Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller and Conrad Limpach are well-known classical synthesis protocols used up to now for the construction of the principal quinoline scaffold .
Molecular Structure Analysis
The quinoline scaffold was first extracted in 1834 from coal tar by German analytical chemist Friedlieb Ferdinand Runge . Subsequently, in 1842 it was synthesized by French chemist Charles Gerhardt by dry distillation of quinine, strychnine or cinchonine in the presence of sodium hydroxide .
Chemical Reactions Analysis
These novel heterocycles are designed and synthesized by chemists through new strategies on par with the reported methods . Subsequently, the synthesized molecules were screened for their efficacy against the typical drugs in the market .
Physical And Chemical Properties Analysis
Quinoline is a pungent hygroscopic colorless oily liquid with a molecular weight of 129.16 g/mol .
Scientific Research Applications
Suzuki–Miyaura Coupling
This compound can be used as a precursor in the Suzuki–Miyaura coupling . This is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. Its success originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Synthesis of Biologically Active Quinoline
Quinoline and its analogues have versatile applications in the fields of industrial and synthetic organic chemistry . “6-methoxy-1-(4-methoxyphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline” can be used in the synthesis of biologically and pharmaceutically active quinoline .
Fluorescent Zinc and Chlorine Sensors
This compound can be used as a precursor in the synthesis of fluorescent zinc and chlorine sensors . These sensors are important in various fields, including environmental monitoring and biological research .
Tubulin Polymerization Inhibitors
It can also be used in the synthesis of 5-Amino-2-aroylquinolines , which are potent tubulin polymerization inhibitors . These inhibitors can be used in the treatment of cancer .
Inhibitors of Bacterial DNA Gyrase and Topoisomerase
“6-methoxy-1-(4-methoxyphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline” can be used in the synthesis of 3-Fluoro-6-methoxyquinoline derivatives , which act as inhibitors of bacterial DNA gyrase and topoisomerase . These enzymes are essential for bacterial DNA replication, making them attractive targets for antibacterial drugs .
Anticancer Activity
A new class of quinoline derivatives, including “6-methoxy-1-(4-methoxyphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline”, have been developed and evaluated for their anti-tumor activities . The results showed that all compounds had little effects on the growth of the human normal cell line HEK293T cells, which displayed good selectivity for cancer cells .
Antibacterial Activity
A novel series of quinolone-based heterocyclic derivatives, including “6-methoxy-1-(4-methoxyphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline”, were synthesized and their in vitro antibacterial activity against Gram-positive and Gram-negative bacteria were evaluated . The newly synthesized derivatives have been obtained in good yields ranging from 65 to 80% .
Mechanism of Action
Target of Action
Quinoline-based compounds have been known to inhibit bacterial dna gyrase and topoisomerase .
Mode of Action
Quinoline derivatives have been reported to interact with their targets, leading to inhibition of essential enzymes such as dna gyrase and topoisomerase . This interaction disrupts the supercoiling process of bacterial DNA, thereby inhibiting bacterial growth.
Biochemical Pathways
By inhibiting dna gyrase and topoisomerase, the compound likely disrupts dna replication and transcription processes, leading to bacterial cell death .
Result of Action
By inhibiting key enzymes involved in dna replication and transcription, the compound likely leads to bacterial cell death .
Future Directions
Quinoline and its derivatives have versatile applications in the fields of industrial and synthetic organic chemistry . They are a vital scaffold for leads in drug discovery and play a major role in the field of medicinal chemistry . This review will inspire synthetic as well as medicinal chemists who are in quest of less toxic and more potent quinolinyl-pyrazoles for the treatment of various health threats .
properties
IUPAC Name |
6-methoxy-1-(4-methoxyphenyl)-3-phenylpyrazolo[4,3-c]quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19N3O2/c1-28-18-13-11-17(12-14-18)27-24-19-9-6-10-21(29-2)23(19)25-15-20(24)22(26-27)16-7-4-3-5-8-16/h3-15H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFTVPVXSRVHFTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C3=C4C=CC=C(C4=NC=C3C(=N2)C5=CC=CC=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-methoxy-1-(4-methoxyphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline |
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